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Compound of Interest

Compound Name: Qingyangshengenin

Cat. No.: B049804 Get Quote

For scientists engaged in drug discovery and development, particularly those investigating the

therapeutic potential of natural products, the purity and characterization of reference standards

are paramount. Qingyangshengenin, a C21 steroidal glycoside isolated from the medicinal

plant Cynanchum otophyllum, has garnered interest for its biological activities, including

potential cytotoxic effects on cancer cell lines. This guide provides a comprehensive overview

of the characterization of the Qingyangshengenin reference standard, compares it with other

commercially available C21 steroidal glycosides, and outlines its availability for research

purposes.

Characterization of Qingyangshengenin
Qingyangshengenin is a significant bioactive constituent of Cynanchum otophyllum and

serves as a key reference standard for the quality control of this medicinal herb.[1] Its proper

identification and characterization are crucial for accurate experimental results.

Physicochemical Properties

A summary of the key physicochemical properties of Qingyangshengenin is presented in

Table 1.
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Property Value Source

Chemical Formula C₂₈H₃₆O₈ PubChem

Molecular Weight 500.6 g/mol PubChem

CAS Number 84745-94-8 PubChem

Appearance White powder Shanghai Tauto Biotech

Purity (typical) ≥98% (HPLC) Multiple Suppliers

Solubility Soluble in DMSO DC Chemicals

Storage 2-8°C, protected from light Orioner Hightech

Table 1. Physicochemical Properties of Qingyangshengenin. This table summarizes the

fundamental physicochemical properties of the Qingyangshengenin reference standard based

on information from various chemical suppliers and databases.

Analytical Characterization
The structural elucidation and purity assessment of the Qingyangshengenin reference

standard are typically performed using a combination of chromatographic and spectroscopic

techniques.

High-Performance Liquid Chromatography (HPLC)

HPLC is the primary method for determining the purity of the Qingyangshengenin reference

standard. A typical purity level offered by suppliers is ≥98%.

Experimental Protocol: A reversed-phase HPLC (RP-HPLC) method is commonly employed for

the analysis of C21 steroidal glycosides. While specific parameters for Qingyangshengenin
are not readily available in public literature, a general method can be outlined based on the

analysis of similar compounds from Cynanchum species.

Column: C18 column (e.g., 4.6 x 250 mm, 5 µm).

Mobile Phase: A gradient elution with acetonitrile and water (often with a modifier like formic

acid or acetic acid to improve peak shape).
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Flow Rate: 1.0 mL/min.

Detection: UV detection at a wavelength of approximately 220 nm.

Injection Volume: 10-20 µL.

Column Temperature: 25-30°C.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is essential for the structural confirmation of Qingyangshengenin. Both ¹H

NMR and ¹³C NMR spectra are used to elucidate the complex steroidal backbone and the

attached glycosidic moieties. A ¹H NMR spectrum for Qingyangshengenin is available from

some suppliers, which can be used for identity confirmation.

Mass Spectrometry (MS)

Mass spectrometry provides information on the molecular weight and fragmentation pattern of

Qingyangshengenin, further confirming its structure. Electrospray ionization (ESI) is a

common technique for the analysis of C21 steroidal glycosides.

Experimental Protocol (General for C21 Steroidal Glycosides):

Ionization Mode: Electrospray Ionization (ESI), positive or negative ion mode.

Mass Analyzer: Quadrupole, Time-of-Flight (TOF), or Ion Trap.

Fragmentation: Collision-Induced Dissociation (CID) for MS/MS analysis to aid in structural

elucidation.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in the Qingyangshengenin
molecule. Characteristic absorption bands for hydroxyl (-OH), carbonyl (C=O), and C-O ether

linkages would be expected.
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The Qingyangshengenin reference standard is available from several specialized chemical

suppliers. The purity is generally high, as determined by HPLC.

Supplier Purity Quantity

DC Chemicals >98% Inquire

Real-Gene Labs >98% 20mg

Shanghai Tauto Biotech ≥98% 10mg - 1kg

Orioner Hightech ≥98% 20mg

RayBiotech 99.62% 5mg

Table 2. Availability of Qingyangshengenin Reference Standard. This table lists some of the

suppliers of the Qingyangshengenin reference standard, along with the reported purity and

available quantities. Researchers should contact the suppliers directly for the most current

information and to request a Certificate of Analysis.

Comparison with Alternative Reference Standards
For researchers working with C21 steroidal glycosides, having access to a variety of well-

characterized reference standards is beneficial for comparative studies. Other C21 steroidal

glycosides from Cynanchum species can serve as alternative or complementary reference

standards.

Reference
Standard

CAS Number
Molecular
Formula

Purity (Typical)
Key Biological
Activity

Qingyangshenge

nin
84745-94-8 C₂₈H₃₆O₈ ≥98% Cytotoxic

Caudatin 35906-44-2 C₂₈H₄₂O₇ ≥98%
Cytotoxic, Anti-

inflammatory

Kidjolanin 35906-45-3 C₂₈H₄₂O₈ ≥98% Cytotoxic
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Table 3. Comparison of Commercially Available C21 Steroidal Glycoside Reference Standards.

This table provides a comparison of Qingyangshengenin with other related C21 steroidal

glycosides that are commercially available as reference standards.

Biological Context and Experimental Workflows
Qingyangshengenin and related C21 steroidal glycosides from Cynanchum otophyllum have

demonstrated cytotoxic activity against various human cancer cell lines.[2] This suggests that

these compounds may interfere with critical signaling pathways involved in cell proliferation,

survival, and apoptosis. A generalized experimental workflow for investigating the cytotoxic

effects of Qingyangshengenin is depicted below.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b049804?utm_src=pdf-body
https://www.benchchem.com/product/b049804?utm_src=pdf-body
https://www.researchgate.net/publication/24348513_Study_on_C21_steroidal_glycosides_of_Cynanchum_atratum_by_LC-MS
https://www.benchchem.com/product/b049804?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049804?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In Vitro Analysis

Signaling Pathway Investigation

Data Analysis & Conclusion

Prepare Qingyangshengenin
Reference Standard Solution

Treat Cancer Cell Lines
(e.g., HeLa, HepG2)

Perform Cytotoxicity Assay
(e.g., MTT, XTT) Determine IC50 Value Cell Lysis and

Protein Extraction
Based on IC50

Western Blot Analysis
(e.g., for Caspase-3, Bcl-2)

Flow Cytometry
(Apoptosis, Cell Cycle)

Analyze Pathway
Protein Expression

Elucidate Mechanism
of Action

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049804?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Membrane

Cytoplasm

Qingyangshengenin

Death Receptors
(e.g., Fas, TNFR1)

Extrinsic Pathway

Mitochondrion

Intrinsic Pathway

Caspase-8

Bid

Caspase-3

tBid

BaxBcl-2

Inhibits

Cytochrome c

Apaf-1

Caspase-9

Apoptosis

Click to download full resolution via product page

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b049804?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049804?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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